Cas no 2097968-45-9 (1-(2-chloroethyl)-6-cyclobutyl-1H-imidazo[1,2-b]pyrazole)

• Product Name: 1-(2-chloroethyl)-6-cyclobutyl-1H-imidazo[1,2-b]pyrazole
• CAS No: 2097968-45-9
• MF: C₁₁H₁₄ClN₃
• MW: 223.701961040497
• CID: 5723549
• PubChem ID: 121214852
• Update Time: 2025-07-01

1-(2-chloroethyl)-6-cyclobutyl-1H-imidazo[1,2-b]pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloroethyl)-6-cyclobutylimidazo[1,2-b]pyrazole
• 1-(2-chloroethyl)-6-cyclobutyl-1H-imidazo[1,2-b]pyrazole
• AKOS026725430
• 2097968-45-9
• F2198-7585
• 1H-Imidazo[1,2-b]pyrazole, 1-(2-chloroethyl)-6-cyclobutyl-

• Inchi： 1S/C11H14ClN3/c12-4-5-14-6-7-15-11(14)8-10(13-15)9-2-1-3-9/h6-9H,1-5H2
• InChI Key： OZVSDHVLZQUPPK-UHFFFAOYSA-N
• SMILES： ClCCN1C=CN2C1=CC(C1CCC1)=N2

Computed Properties

• Exact Mass: 223.0876252g/mol
• Monoisotopic Mass: 223.0876252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 22.2Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• pka: 4.59±0.40(Predicted)

Additional information on 1-(2-chloroethyl)-6-cyclobutyl-1H-imidazo[1,2-b]pyrazole

1-(2-Chloroethyl)-6-Cyclobutyl-1H-Imidazo[1,2-b]Pyrazole: A Comprehensive Overview

The compound with CAS No 2097968-45-9, commonly referred to as 1-(2-chloroethyl)-6-cyclobutyl-1H-imidazo[1,2-b]pyrazole, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structural features and potential applications in drug discovery and advanced materials development.

The imidazo[1,2-b]pyrazole core of this molecule is a heterocyclic structure that has been extensively studied due to its versatile reactivity and potential biological activity. The substitution pattern of this compound, particularly the presence of a chloroethyl group and a cyclobutyl substituent, introduces additional complexity and functionality to the molecule. These substituents not only influence the electronic properties of the compound but also play a crucial role in its potential interactions with biological systems.

Recent studies have highlighted the importance of imidazo[1,2-b]pyrazole derivatives in medicinal chemistry. Researchers have explored their potential as kinase inhibitors, which are critical targets in the development of anti-cancer therapies. The chloroethyl group in this compound is particularly interesting as it may facilitate bioisosteric replacements or serve as a reactive site for further functionalization.

The cyclobutyl substituent adds another layer of complexity to this molecule. Cyclobutane rings are known for their strained geometry, which can impart unique steric and electronic effects. This feature makes the compound an intriguing candidate for studying ring strain effects on molecular interactions and reactivity.

From a synthetic perspective, the construction of 1-(2-chloroethyl)-6-cyclobutyl-1H-imidazo[1,2-b]pyrazole involves a series of carefully designed reactions. The synthesis typically begins with the preparation of the imidazo[1,2-b]pyrazole core, followed by subsequent functionalization steps to introduce the chloroethyl and cyclobutyl groups. These steps require precise control over reaction conditions to ensure high yields and product purity.

In terms of applications, this compound has shown promise in various areas beyond medicinal chemistry. For instance, its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers have explored its potential as a building block for constructing advanced materials with tailored electronic properties.

Moreover, recent advancements in computational chemistry have enabled detailed studies of the molecular properties of 1-(2-chloroethyl)-6-cyclobutyl-1H-imidazo[1,2-b]pyrazole. These studies have provided insights into its electronic structure, reactivity, and potential interactions with biological targets. Such computational approaches are invaluable for guiding experimental efforts and optimizing the compound's properties for specific applications.

In conclusion, CAS No 2097968-45-9, or 1-(2-chloroethyl)-6-cyclobutyl-1H-imidazo[1,2-b]pyrazole, represents a compelling example of how structural complexity can lead to diverse functional properties. Its unique combination of heterocyclic core, chloroethyl substituent, and cyclobutyl group positions it as a valuable molecule for both fundamental research and applied development in various scientific disciplines.